Cas no 1823944-56-4 ((3-(Trifluoromethyl)-7-oxabicyclo[2.2.1]heptan-2-yl)methanamine)

• Product Name: (3-(Trifluoromethyl)-7-oxabicyclo[2.2.1]heptan-2-yl)methanamine
• CAS No: 1823944-56-4
• MF: C₈H₁₂F₃NO
• MW: 195.182192802429
• CID: 5152761
• PubChem ID: 75481880
• Update Time: 2025-06-28

(3-(Trifluoromethyl)-7-oxabicyclo[2.2.1]heptan-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-(Trifluoromethyl)-7-oxabicyclo[2.2.1]heptan-2-yl)methanamine
• [3-(trifluoromethyl)-7-oxabicyclo[2.2.1]heptan-2-yl]methanamine
• starbld0037330

• Inchi： 1S/C8H12F3NO/c9-8(10,11)7-4(3-12)5-1-2-6(7)13-5/h4-7H,1-3,12H2
• InChI Key： PJNJRVVUSZCYHA-UHFFFAOYSA-N
• SMILES： FC(C1C2CCC(C1CN)O2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2

Additional information on (3-(Trifluoromethyl)-7-oxabicyclo[2.2.1]heptan-2-yl)methanamine

Introduction to (3-(Trifluoromethyl)-7-oxabicyclo[2.2.1]heptan-2-yl)methanamine (CAS No. 1823944-56-4)

(3-(Trifluoromethyl)-7-oxabicyclo[2.2.1]heptan-2-yl)methanamine, CAS No. 1823944-56-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex bicyclic structure and the presence of a trifluoromethyl group, exhibits unique chemical properties that make it a promising candidate for various applications in drug development and synthetic chemistry.

The molecular framework of this compound consists of a bicyclo[2.2.1]heptane core, which is a fused ring system comprising three carbon atoms arranged in a non-planar configuration. This bicyclic scaffold imparts rigidity and stability to the molecule, making it an attractive candidate for designing bioactive molecules with specific three-dimensional shapes that can interact with biological targets. The presence of an oxa group at the 7-position further enhances the molecular complexity, contributing to its potential pharmacological activity.

The trifluoromethyl group attached to the bicyclic system is a key feature that influences the electronic and steric properties of the molecule. Trifluoromethyl groups are known to enhance metabolic stability, lipophilicity, and binding affinity, making them widely used in drug design to improve pharmacokinetic profiles. In (3-(Trifluoromethyl)-7-oxabicyclo[2.2.1]heptan-2-yl)methanamine, this group is strategically positioned to modulate the overall properties of the compound, potentially enhancing its biological activity.

The amine functionality at the 2-position of the molecule provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored properties. This versatility makes (3-(Trifluoromethyl)-7-oxabicyclo[2.2.1]heptan-2-yl)methanamine a valuable building block in medicinal chemistry, enabling researchers to explore new therapeutic avenues.

In recent years, there has been growing interest in the development of novel compounds with anti-inflammatory, anticancer, and antimicrobial properties. The unique structural features of (3-(Trifluoromethyl)-7-oxabicyclo[2.2.1]heptan-2-yl)methanamine make it a promising candidate for these applications. For instance, studies have shown that compounds with similar bicyclic scaffolds can interact with various biological targets, leading to potent pharmacological effects.

One of the most compelling aspects of this compound is its potential in drug discovery due to its ability to mimic natural products and bioactive molecules. The bicyclic structure resembles several natural products known for their therapeutic effects, suggesting that (3-(Trifluoromethyl)-7-oxabicyclo[2.2.1]heptan-2-yl)methanamine could be a valuable scaffold for developing new drugs.

The synthesis of (3-(Trifluoromethyl)-7-oxabicyclo[2.2.1]heptan-2-yl)methanamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The presence of sensitive functional groups necessitates precise control over reaction conditions to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for its widespread use in research and development.

Recent research has also highlighted the importance of computational methods in designing and optimizing such complex molecules. Computational chemistry techniques, such as molecular modeling and quantum mechanics calculations, have been instrumental in understanding the structural and electronic properties of (3-(Trifluoromethyl)-7-oxabicyclo[2.2.1]heptan-2-yl)methanamine. These methods allow researchers to predict potential interactions with biological targets and optimize synthetic routes before conducting experimental work.

The pharmacological potential of (3-(Trifluoromethyl)-7-oxabicyclo[2.2.1]heptan-2-yl)methanamine has been explored in several preclinical studies. These studies have demonstrated its ability to modulate various biological pathways, suggesting its utility in treating a range of diseases. For example, preliminary findings indicate that this compound may have anti-inflammatory effects by inhibiting key inflammatory pathways.

In conclusion, (3-(Trifluoromethyl)-7-oxabicyclo[2.2.1]heptan-2-yl)methanamine is a fascinating compound with significant potential in pharmaceutical research and drug development。 Its unique structural features、chemical properties、and pharmacological activity make it a valuable asset for medicinal chemists。 As research continues to uncover new applications for this compound， it is likely to play an increasingly important role in the development of novel therapeutics。